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Compound of Interest

Compound Name: SKF 104976

Cat. No.: B1681005

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, handling, and application
of SKF 104976, a potent inhibitor of lanosterol 14a-demethylase, for research purposes. The
included protocols offer step-by-step guidance for its use in cell-based assays.

Product Information
e Product Name: SKF 104976
o Chemical Name: 2-((3S,5R,10S,13R,14R,17S)-3-hydroxy-4,4,10,13-tetramethyl-17-((R)-6-

methylheptan-2-yl)-1,2,3,4,5,6,7,10,11,12,13,17-dodecahydro-14H-
cyclopentala]phenanthren-14-yl)acetic acid

o Mechanism of Action: SKF 104976 is a potent inhibitor of lanosterol 14a-demethylase
(14aDM), also known as CYP51A1.[1] This enzyme is a key component of the cholesterol
biosynthesis pathway.[2][3]

Solubility in DMSO

SKF 104976 is soluble in dimethyl sulfoxide (DMSO).[1] For research applications, it is
recommended to prepare a concentrated stock solution in DMSO, which can then be diluted to
the desired final concentration in cell culture media or assay buffers.

Table 1: Preparation of SKF 104976 Stock Solutions in DMSOJ[1]
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Desired Stock Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 2.12 mL 10.62 mL 21.24 mL

5mM 0.42 mL 2.12 mL 4.25 mL

10 mM 0.21 mL 1.06 mL 2.12 mL

50 mM 0.04 mL 0.21 mL 0.42 mL

Note: The molecular weight of SKF 104976 is 470.73 g/mol . Calculations are based on this
value.[1]

Protocol for Preparing a 10 mM Stock Solution:

Weigh out 1 mg of SKF 104976 powder.

Add 0.21 mL (210 pL) of high-purity DMSO.

Vortex or gently heat the solution to ensure complete dissolution.

Store the stock solution at -20°C for long-term storage. For short-term storage (days to
weeks), 0-4°C is suitable.[1]

Signaling Pathway

SKF 104976 targets a critical enzyme in the cholesterol biosynthesis pathway. The inhibition of
lanosterol 14a-demethylase disrupts the conversion of lanosterol to cholesterol.
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Figure 1: Inhibition of the Cholesterol Biosynthesis Pathway by SKF 104976.

Experimental Protocols

Inhibition of Cholesterol Biosynthesis in HepG2 Cells
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This protocol describes a cell-based assay to evaluate the inhibitory effect of SKF 104976 on
cholesterol biosynthesis in the human liver cancer cell line, HepG2.

Materials:

e HepG2 cells

o Complete growth medium (e.g., Eagle's Minimum Essential Medium (EMEM) with 10% FBS)
o SKF 104976 DMSO stock solution (e.g., 10 mM)

e Vehicle control (DMSO)

o 96-well cell culture plates

o Cholesterol detection kit (utilizing a fluorescent probe like Filipin 111)

o Fluorescence microscope

Experimental Workflow Diagram:

Preparation Treatment Analysis

Seed HepG2 cells in a Incubate overnight Treat cells with SKF 104976 Fix cells and stain for Acquire images using a
96-well plate (37°C, 5% CO2) or vehicle control Incubate for 24-48 hours cholesterol (e.g., Filipin f) fluorescence microscof pe Quantify fluorescence intensity

Click to download full resolution via product page

Figure 2: Workflow for Cholesterol Biosynthesis Inhibition Assay.

Procedure:
o Cell Seeding:
o Culture HepG2 cells in complete growth medium.

o Seed 2-3 x 10% cells per well in a 96-well plate.
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o

Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO: to allow for
cell attachment.[4]

e Compound Treatment:

Prepare serial dilutions of the SKF 104976 stock solution in complete growth medium to
achieve the desired final concentrations (e.g., a range from 1 nM to 10 uM).

Also, prepare a vehicle control by diluting DMSO to the same final concentration as the
highest SKF 104976 concentration.

Aspirate the old medium from the wells and add 100 uL of the medium containing the
different concentrations of SKF 104976 or the vehicle control.

Incubate the plate for 24 to 48 hours at 37°C with 5% COx.

e Cholesterol Staining (using a Filipin lll-based kit):

o

Aspirate the treatment medium from the wells.
Wash the cells gently with 100 pL of assay buffer.

Add 50-100 pL of a fixative solution to each well and incubate for 10 minutes at room
temperature.[4]

Wash the cells 2-3 times with 100 pL of assay buffer.[4]

Prepare the staining solution by diluting the fluorescent probe (e.g., Filipin 1) in assay
buffer according to the manufacturer's instructions.

Add 100 pL of the staining solution to each well and incubate in the dark for 30-60 minutes
at 37°C.[4]

e Image Acquisition and Analysis:

[e]

Gently wash the cells 2-3 times with 100 pL of assay buffer.
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o Examine the cells under a fluorescence microscope using a UV filter set (e.g., EXEm =

340-380/385-470 nm).[4]

o Acquire several images per well.

o Quantify the fluorescence intensity using image analysis software. A decrease in

fluorescence intensity in SKF 104976-treated cells compared to the vehicle control

indicates inhibition of cholesterol biosynthesis.

Troubleshooting

Table 2: Common Issues and Solutions

Issue

Possible Cause

Suggested Solution

Low cell viability after

treatment

SKF 104976 concentration is
too high, leading to cytotoxicity.

Perform a dose-response
curve to determine the optimal
non-toxic concentration range.

Reduce the incubation time.

High background fluorescence

Incomplete washing after
staining. Autofluorescence of

the plate or medium.

Increase the number and
duration of wash steps. Use a
low-fluorescence plate and
phenol red-free medium for the

final steps.

No observable effect of SKF
104976

The compound is inactive. The
concentration is too low. The

incubation time is too short.

Verify the integrity of the SKF
104976 stock solution.
Increase the concentration

range and/or incubation time.

Safety Precautions

o Handle SKF 104976 in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.
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» DMSO can facilitate the absorption of other substances through the skin. Exercise caution
when handling DMSO solutions of SKF 104976.

e For research use only. Not for human or veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for SKF 104976 in
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681005#skf-104976-solubility-in-dmso-for-research-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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